Cas no 2228795-38-6 (2-(aminomethyl)-2,3-dimethylhexan-1-ol)

• Product Name: 2-(aminomethyl)-2,3-dimethylhexan-1-ol
• CAS No: 2228795-38-6
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 6283790
• PubChem ID: 165627613
• Update Time: 2025-05-22

2-(aminomethyl)-2,3-dimethylhexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-2,3-dimethylhexan-1-ol
• 2228795-38-6
• EN300-1784320

• Inchi： 1S/C9H21NO/c1-4-5-8(2)9(3,6-10)7-11/h8,11H,4-7,10H2,1-3H3
• InChI Key： ULAFNXYWBOIOBK-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C(C)CCC

Computed Properties

• Exact Mass: 159.162314293g/mol
• Monoisotopic Mass: 159.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(aminomethyl)-2,3-dimethylhexan-1-ol

2-(Aminomethyl)-2,3-Dimethylhexan-1-Ol: A Comprehensive Overview

The compound 2-(aminomethyl)-2,3-dimethylhexan-1-ol, also known by its CAS number 2228795-38-6, is a versatile organic compound with a wide range of applications in various industries. This compound is characterized by its unique chemical structure, which includes an amino group attached to a methyl group and two additional methyl groups on adjacent carbons. The presence of these functional groups makes it highly reactive and suitable for use in numerous chemical reactions.

Recent studies have highlighted the potential of 2-(aminomethyl)-2,3-dimethylhexan-1-ol in the field of drug discovery. Researchers have found that this compound exhibits promising bioactivity, particularly in its ability to interact with specific cellular pathways. This has led to increased interest in exploring its potential as a lead compound for the development of new pharmaceutical agents. Furthermore, advancements in synthetic chemistry have enabled more efficient and cost-effective methods for producing this compound, making it more accessible for large-scale applications.

In terms of industrial applications, 2-(aminomethyl)-2,3-dimethylhexan-1-ol is widely used as an intermediate in the synthesis of various organic compounds. Its ability to undergo multiple types of reactions, such as alkylation, acylation, and oxidation, makes it a valuable building block in organic synthesis. Additionally, this compound has found significant use in the production of surfactants and detergents due to its amphiphilic nature.

The latest research has also focused on the environmental impact of 2-(aminomethyl)-2,3-dimethylhexan-1-ol. Studies have shown that this compound can be biodegraded under certain conditions, reducing its potential environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable practices for its production and disposal.

In conclusion, 2-(aminomethyl)-2,3-dimethylhexan-1-ol is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and reactivity make it an essential component in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in the development of innovative products and solutions.